Cas no 39765-50-9 ((3S,4aR,6bS,8aS,11R,12aR,12bS,14bS)-11-(Hydroxymethyl)-4,4,6b,8a,11,12b,14b-heptamethyl-1,2,3,4,4a,5,6,6b,7,8,8a,9,10,11,12,12a,12b,13,14,14b-icosahydro-3-picenol)

(3S,4aR,6bS,8aS,11R,12aR,12bS,14bS)-11-(Hydroxymethyl)-4,4,6b,8a,11,12b,14b-heptamethyl-1,2,3,4,4a,5,6,6b,7,8,8a,9,10,11,12,12a,12b,13,14,14b-icosahydro-3-picenol structure

39765-50-9 structure

Product Name:(3S,4aR,6bS,8aS,11R,12aR,12bS,14bS)-11-(Hydroxymethyl)-4,4,6b,8a,11,12b,14b-heptamethyl-1,2,3,4,4a,5,6,6b,7,8,8a,9,10,11,12,12a,12b,13,14,14b-icosahydro-3-picenol

CAS No:39765-50-9

MF:C₃₀H₅₀O₂

MW:442.716809749603

CID:2063316

PubChem ID:15756408

Update Time:2025-04-21

(3S,4aR,6bS,8aS,11R,12aR,12bS,14bS)-11-(Hydroxymethyl)-4,4,6b,8a,11,12b,14b-heptamethyl-1,2,3,4,4a,5,6,6b,7,8,8a,9,10,11,12,12a,12b,13,14,14b-icosahydro-3-picenol Chemical and Physical Properties

Names and Identifiers

- Bryonolol
- (3beta,20alpha)-13-Methyl-26-norolean-8-ene-3,29-diol
- (3S,4aR,6bS,8aS,11R,12aR,12bS,14bS)-11-(Hydroxymethyl)-4,4,6b,8a,11,12b,14b-heptamethyl-1,2,3,4,4a,5
- CHEMBL484238
- 39765-50-9
- (3S,4aR,6aS,6bS,8aS,11R,12aR,14bS)-11-(hydroxymethyl)-4,4,6a,6b,8a,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,13,14-tetradecahydropicen-3-ol
- FS-7057
- AKOS040761434
- (3S,4aR,6bS,8aS,11R,12aR,12bS,14bS)-11-(hydroxymethyl)-4,4,6b,8a,11,12b,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,13,14-tetradecahydropicen-3-ol
- (3S,4aR,6bS,8aS,11R,12aR,12bS,14bS)-11-(Hydroxymethyl)-4,4,6b,8a,11,12b,14b-heptamethyl-1,2,3,4,4a,5,6,6b,7,8,8a,9,10,11,12,12a,12b,13,14,14b-icosahydro-3-picenol
- Inchi： 1S/C30H50O2/c1-25(2)22-9-8-21-20(28(22,5)12-11-24(25)32)10-13-30(7)23-18-26(3,19-31)14-15-27(23,4)16-17-29(21,30)6/h22-24,31-32H,8-19H2,1-7H3/t22-,23+,24-,26+,27+,28+,29+,30-/m0/s1
- InChI Key： ZTFHGNGMNAIRAI-QWNCWLTKSA-N
- SMILES： O[C@H]1CC[C@@]2(C)[C@@H](CCC3=C2CC[C@@]2(C)[C@@H]4C[C@](C)(CO)CC[C@]4(C)CC[C@@]23C)C1(C)C

Computed Properties

Exact Mass: 442.381080833g/mol
Monoisotopic Mass: 442.381080833g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 32
Rotatable Bond Count: 1
Complexity: 827
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5
XLogP3: 8.614

Experimental Properties

Color/Form: Powder
Density: 1.06±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (7.5E-5 g/L) (25 ºC),

(3S,4aR,6bS,8aS,11R,12aR,12bS,14bS)-11-(Hydroxymethyl)-4,4,6b,8a,11,12b,14b-heptamethyl-1,2,3,4,4a,5,6,6b,7,8,8a,9,10,11,12,12a,12b,13,14,14b-icosahydro-3-picenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TargetMol Chemicals	TN3544-5 mg	Bryonolol	39765-50-9	98%	5mg	￥ 3,800	2023-07-11
TargetMol Chemicals	TN3544-1 mL * 10 mM (in DMSO)	Bryonolol	39765-50-9	98%	1 mL * 10 mM (in DMSO)	￥ 3900	2023-09-15
TargetMol Chemicals	TN3544-5mg	Bryonolol	39765-50-9		5mg	￥ 3800	2024-07-20
TargetMol Chemicals	TN3544-1 ml * 10 mm	Bryonolol	39765-50-9		1 ml * 10 mm	￥ 3900	2024-07-20